Cas no 1805293-09-7 (2-(Difluoromethyl)-4,5-diiodopyridine-3-sulfonamide)

• Product Name: 2-(Difluoromethyl)-4,5-diiodopyridine-3-sulfonamide
• CAS No: 1805293-09-7
• MF: C₆H₄F₂I₂N₂O₂S
• MW: 459.978911399841
• CID: 4852349
• Update Time: 2025-05-19

2-(Difluoromethyl)-4,5-diiodopyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4,5-diiodopyridine-3-sulfonamide

• Inchi： 1S/C6H4F2I2N2O2S/c7-6(8)4-5(15(11,13)14)3(10)2(9)1-12-4/h1,6H,(H2,11,13,14)
• InChI Key： COQLRAAVJYHCAV-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1S(N)(=O)=O)I

Computed Properties

• Exact Mass: 459.805
• Monoisotopic Mass: 459.805
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4

Additional information on 2-(Difluoromethyl)-4,5-diiodopyridine-3-sulfonamide

Comprehensive Overview of 2-(Difluoromethyl)-4,5-diiodopyridine-3-sulfonamide (CAS No. 1805293-09-7)

2-(Difluoromethyl)-4,5-diiodopyridine-3-sulfonamide is a specialized chemical compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoromethyl group and diiodo substitution on the pyridine ring, makes it a valuable intermediate for synthesizing novel bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents. The sulfonamide moiety further enhances its versatility, as this functional group is widely utilized in medicinal chemistry.

The compound's CAS number 1805293-09-7 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. With growing interest in fluorinated compounds and iodinated heterocycles, this molecule has garnered attention for its potential applications in addressing antibiotic resistance and developing next-generation therapeutics. Recent studies highlight the importance of halogenated pyridines in modulating biological activity, making 2-(Difluoromethyl)-4,5-diiodopyridine-3-sulfonamide a subject of ongoing investigation.

In the context of current research trends, this compound aligns with the search for sustainable chemistry solutions and green synthetic routes. Scientists are exploring eco-friendly methods to produce such complex molecules while minimizing environmental impact. The presence of both fluorine and iodine atoms offers unique opportunities for radio-labeling applications in diagnostic imaging, a field experiencing rapid growth due to advancements in medical technology.

From a structural perspective, the pyridine core provides excellent stability and bioavailability, while the difluoromethyl group enhances metabolic resistance—a crucial factor in drug design. These characteristics make CAS 1805293-09-7 particularly interesting for researchers working on central nervous system (CNS) targets and anti-inflammatory agents, addressing some of today's most pressing healthcare challenges.

The synthesis and applications of 2-(Difluoromethyl)-4,5-diiodopyridine-3-sulfonamide are frequently discussed in relation to structure-activity relationship (SAR) studies and molecular docking simulations. These computational approaches, combined with experimental validation, help researchers understand how modifications to this scaffold might improve therapeutic efficacy. As the pharmaceutical industry increasingly adopts AI-driven drug discovery, compounds like this serve as important test cases for predictive modeling algorithms.

Quality control and analytical characterization of 1805293-09-7 involve advanced techniques such as HPLC purification, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets rigorous purity standards required for biological testing. The growing demand for high-purity research chemicals has made proper characterization protocols essential for researchers worldwide.

Looking forward, 2-(Difluoromethyl)-4,5-diiodopyridine-3-sulfonamide represents an exciting area of exploration in precision medicine and targeted therapy development. Its structural features position it well for investigations into personalized treatment approaches, particularly in oncology and infectious diseases. As research continues, this compound may contribute to breakthroughs in addressing unmet medical needs through innovative chemical design.